![molecular formula C15H12Cl2N2O3 B5697730 methyl 4-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate](/img/structure/B5697730.png)
methyl 4-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate, also known as DCMAB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. DCMAB belongs to the class of benzoic acid derivatives and has shown promising results in various scientific studies.
Mechanism of Action
The exact mechanism of action of methyl 4-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various biological processes. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the replication of certain viruses, such as herpes simplex virus.
Advantages and Limitations for Lab Experiments
Methyl 4-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various studies. However, there are also some limitations to using this compound in lab experiments. It can be toxic to certain cell types at high concentrations, and its exact mechanism of action is not yet fully understood.
Future Directions
There are several future directions for research on methyl 4-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate. One potential area of research is the development of this compound derivatives that exhibit improved anti-inflammatory and anti-tumor properties. Another area of research is the development of this compound-based imaging agents for cancer diagnosis and treatment. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various disease states.
Synthesis Methods
Methyl 4-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate can be synthesized through a multi-step process that involves the reaction of 3,4-dichloroaniline with phosgene, followed by the reaction of the resulting product with methyl 4-aminobenzoate. The final product is obtained after purification and isolation through various techniques such as column chromatography and recrystallization.
Scientific Research Applications
Methyl 4-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. This compound has also been studied for its potential use as a diagnostic tool in cancer imaging.
properties
IUPAC Name |
methyl 4-[(3,4-dichlorophenyl)carbamoylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2N2O3/c1-22-14(20)9-2-4-10(5-3-9)18-15(21)19-11-6-7-12(16)13(17)8-11/h2-8H,1H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMVOGUPMYCVJCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.